Cas no 4837-20-1 (4-(Difluoromethoxy)benzoic acid)

4-(Difluoromethoxy)benzoic acid structure
4837-20-1 structure
4-(Difluoromethoxy)benzoic acid
4837-20-1
C8H6F2O3
188.1282
MFCD00221454
45353
24870637

4-(Difluoromethoxy)benzoic acid Properties

Names and Identifiers

    • 4-(Difluoromethoxy)benzoic acid
    • p-(Difluoromethoxy)benzoic Acid
    • α,α-Difluoro-p-anisic Acid
    • 4-Difluoromethoxy-benzoic acid
    • Benzoic acid, 4-(difluoromethoxy)-
    • PubChem3933
    • 4-difluoromethoxybenzoic acid
    • 4-difluoromethoxy benzoic acid
    • BSNNYLYELGBSBA-UHFFFAOYSA-N
    • HMS1763K06
    • alpha,alpha-Difluoro-p-anisic Acid
    • BCP20506
    • 4 - Difluoromethoxy - benzoic acid
    • STK299276
    • RW3406
    • DTXSID70353232
    • 4-(Difluoromethoxy)benzoicacid
    • AK-968/13278120
    • CS-W016829
    • AMY39613
    • EN300-00033
    • AKOS000104680
    • A20368
    • 4-(Difluoromethoxy)benzoic acid, 98%
    • FT-0602315
    • CK1061
    • 4837-20-1
    • MFCD00221454
    • D4762
    • Z56899181
    • 4-[(Difluoromethyl)oxy]benzoic acid
    • SY011864
    • F1575-0123
    • SCHEMBL1018588
    • AS-18835
    • ALBB-000308
    • BBL038042
    • DB-051548
    • DTXCID80304295
    • +Expand
    • MFCD00221454
    • BSNNYLYELGBSBA-UHFFFAOYSA-N
    • 1S/C8H6F2O3/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H,11,12)
    • FC([H])(OC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])F
    • 2615223

Computed Properties

  • 188.02900
  • 1
  • 5
  • 3
  • 188.02850037g/mol
  • 13
  • 176
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.9
  • nothing
  • 0
  • 46.5

Experimental Properties

  • 1.98620
  • 46.53000
  • 272.1°C at 760 mmHg
  • 168.0 to 172.0 deg-C
  • White powder
  • Uncertain

4-(Difluoromethoxy)benzoic acid Security Information

4-(Difluoromethoxy)benzoic acid Customs Data

  • 2918990090
  • China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Difluoromethoxy)benzoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003KO4-250mg
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
250mg
$4.00 2024-05-01
A2B Chem LLC
AB65956-250mg
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
250mg
$4.00 2024-04-19
Ambeed
A191537-250mg
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
250mg
$5.0 2024-07-19
Apollo Scientific
PC2847K-1g
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
1g
£10.00 2024-05-25
Chemenu
CM112790-10g
4-(difluoromethoxy)benzoic acid
4837-20-1 95%+
10g
$69 2024-07-16
Enamine
EN300-00033-0.05g
4-(difluoromethoxy)benzoic acid
4837-20-1 95%
0.05g
$19.0 2023-07-06
eNovation Chemicals LLC
D565318-1g
4-(Difluoromethoxy)Benzoic Acid
4837-20-1 97%
1g
$200 2022-09-05
Fluorochem
004831-25g
4-(Difluoromethoxy)benzoic acid
4837-20-1 97%
25g
£117.00 2022-03-01
Life Chemicals
F1575-0123-2μmol
4-(difluoromethoxy)benzoic acid
4837-20-1 90%+
2μmol
$57.0 2023-07-28
Matrix Scientific
005994-25g
4-(Difluoromethoxy)benzoic acid, 97%
4837-20-1 97%
25g
$156.00 2023-09-11

4-(Difluoromethoxy)benzoic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; Zheng, Weijia; Morales-Rivera, Cristian A.; Liu, Peng; Ngai, Ming-Yu, Chemical Science, 2019, 10(11), 3217-3222

4-(Difluoromethoxy)benzoic acid Raw materials

4-(Difluoromethoxy)benzoic acid Preparation Products

4-(Difluoromethoxy)benzoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4837-20-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4837-20-1)
TANG SI LEI
15026964105
2881489226@qq.com

4-(Difluoromethoxy)benzoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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